7-Chloro-2-phenylbenzo[d]oxazole

• IUPAC Name: 7-chloro-2-phenyl-1,3-benzoxazole
• InChI: InChI=1S/C13H8ClNO/c14-10-7-4-8-11-12(10)16-13(15-11)9-5-2-1-3-6-9/h1-8H
• InChI Key: ZBEIZCFCFFVNNE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC3=C(O2)C(=CC=C3)Cl
• Molecular Formula: C13H8ClNO
• Molecular Weight: 229.66 g/mol

Description

7-Chloro-2-phenylbenzo[d]oxazole is a useful research compound. Its molecular formula is C13H8ClNO and its molecular weight is 229.66 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Anticonvulsant Agents : A study synthesized a series of compounds related to 7-Chloro-2-phenylbenzo[d]oxazole, showing potential as anticonvulsant agents. One compound in particular exhibited promising therapeutic potential with significant safety margins compared to the reference drug carbamazepine (Wei et al., 2010).

• Acid-Base Equilibrium Studies : Research on benzodiazepinooxazoles, a category including 7-Chloro-2-phenylbenzo[d]oxazole derivatives, explored their acid-base equilibrium reactions. This study is important for understanding the chemical properties and potential pharmaceutical applications of these compounds (Ikeda & Nagai, 1982).

• Synthesis of Fused Pyridine- and Oxazole-Polycyclic Systems : Another study investigated the synthesis of complex polycyclic systems involving 7-Chloro-2-phenylbenzo[d]oxazole structures, contributing to the field of organic chemistry and the development of new chemical entities (Nlcolaides et al., 1989).

• Photolysis Reaction Study : The photolysis mechanism of 2-phenylbenzo[d]oxazole, closely related to 7-Chloro-2-phenylbenzo[d]oxazole, was studied to understand its degradation under ultraviolet radiation. This research is significant for materials science, especially in the context of light-sensitive materials (Hui-xue et al., 2012).

• Antiproliferative Activity in Cancer Research : A recent study designed and synthesized benzoxazole derivatives, including structures related to 7-Chloro-2-phenylbenzo[d]oxazole, and evaluated their antiproliferative activity against various cancer cells. This highlights the potential of these compounds in oncological research (Kuzu et al., 2022).

• Fluorescent and Colorimetric Sensor Development : Research involving derivatives of 7-Chloro-2-phenylbenzo[d]oxazole has led to the development of selective fluorescent and colorimetric sensors for detecting specific ions in solutions, demonstrating applications in analytical chemistry and environmental monitoring (Ruan et al., 2011).